Cas no 2228239-26-5 (1-(But-3-yn-2-yl)-4-(propan-2-yl)benzene)

• Product Name: 1-(But-3-yn-2-yl)-4-(propan-2-yl)benzene
• CAS No: 2228239-26-5
• MF: C₁₃H₁₆
• MW: 172.266143798828
• CID: 5879732
• PubChem ID: 160727616
• Update Time: 2025-05-19

1-(But-3-yn-2-yl)-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)-4-(propan-2-yl)benzene
• 2228239-26-5
• EN300-1823969
• 1-(But-3-yn-2-yl)-4-(propan-2-yl)benzene

• Inchi： 1S/C13H16/c1-5-11(4)13-8-6-12(7-9-13)10(2)3/h1,6-11H,2-4H3
• InChI Key： AFMXBPMOPCOIIM-UHFFFAOYSA-N
• SMILES： C(C)(C)C1C=CC(=CC=1)C(C#C)C

Computed Properties

• Exact Mass: 172.125200510g/mol
• Monoisotopic Mass: 172.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-(But-3-yn-2-yl)-4-(propan-2-yl)benzene

1-(But-3-yn-2-yl)-4-(propan-2-yl)benzene: A Comprehensive Overview

1-(But-3-yn-2-yl)-4-(propan-2-yl)benzene, also known by its CAS number CAS No. 2282399, is a compound of significant interest in the field of organic chemistry. This compound is a derivative of benzene, with substituents at the 1 and 4 positions. The substituents are a butynyl group at position 1 and an isopropyl group at position 4, making it a unique member of the substituted benzene family. The structure of this compound is characterized by its aromatic ring, which is a key feature influencing its chemical properties and reactivity.

The synthesis of 1-(But-3-yn-2-yl)-4-(propan-2-y)benzene involves a series of carefully designed reactions. One common approach is through Friedel-Crafts alkylation, where the benzene ring undergoes electrophilic substitution with an appropriate alkylating agent. The use of a Lewis acid catalyst, such as aluminum chloride, facilitates the formation of the desired product. Recent advancements in catalytic methods have enabled higher yields and improved selectivity in the synthesis process, making this compound more accessible for research and industrial applications.

The physical properties of 1-(But-3-yn-yl)-4-(propan-2-yl)benzene are well-documented. It exists as a solid at room temperature with a melting point around 75°C and a boiling point exceeding 150°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for various applications in organic synthesis and material science.

In terms of chemical reactivity, CAS No. 2288... (abbreviated here for clarity) exhibits typical behavior of substituted benzene derivatives. The presence of electron-donating groups, such as the isopropyl group at position 4, activates the aromatic ring towards electrophilic substitution reactions. This makes it a valuable precursor in the synthesis of more complex aromatic compounds. Recent studies have explored its use in Suzuki coupling reactions, where it serves as a substrate for forming biaryl structures with potential applications in pharmaceuticals and agrochemicals.

The application of 1-(But_-3-y_n-_...)... (abbreviated here for clarity) extends beyond traditional organic synthesis. It has found utility in polymer chemistry as a monomer for producing functional polymers with tailored properties. For instance, its ability to undergo polymerization under specific conditions has led to the development of materials with enhanced thermal stability and mechanical strength. These materials are being explored for use in high-performance composites and electronic devices.

In addition to its chemical applications, recent research has highlighted the biological activity of this compound. Studies conducted in vitro have demonstrated its potential as an anti-inflammatory agent, with promising results in reducing inflammation markers in cellular models. Furthermore, preliminary pharmacokinetic studies suggest that it has favorable bioavailability, making it a candidate for further drug development research.

The environmental impact of CAS No. ... (abbreviated here for clarity) has also been a topic of interest. Assessments indicate that it degrades relatively slowly under aerobic conditions, raising concerns about its persistence in aquatic environments. However, ongoing research aims to develop more sustainable synthesis methods and degradation pathways to mitigate environmental risks associated with its production and use.

In conclusion, 1-(Bu...)... (abbreviated here for clarity) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, favorable physical properties, and reactivity make it an invaluable tool in organic chemistry and materials science. As research continues to uncover new avenues for its application, this compound is poised to play an increasingly important role in both academic and industrial settings.